Cas no 1856478-03-9 (4-(cyanomethyl)benzenesulfinate)

• Product Name: 4-(cyanomethyl)benzenesulfinate
• CAS No: 1856478-03-9
• MF: C₈H₈NNaO₂S
• MW: 205.209391593933
• CID: 6460978
• Update Time: 2025-05-20

4-(cyanomethyl)benzenesulfinate Chemical and Physical Properties

Names and Identifiers

• 4-(cyanomethyl)benzenesulfinate

• Inchi： 1S/C8H7NO2S.Na.H/c9-6-5-7-1-3-8(4-2-7)12(10)11;;/h1-4H,5H2,(H,10,11);;
• InChI Key： XQRONEDQYZGDCC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC#N)=CC=1)(O)=O.[NaH]

Additional information on 4-(cyanomethyl)benzenesulfinate

4-(Cyanomethyl)benzenesulfinate: A Comprehensive Overview

4-(Cyanomethyl)benzenesulfinate, with the CAS number 1856478-03-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industries. The molecule consists of a benzene ring substituted with a sulfinate group and a cyanomethyl substituent, making it a versatile building block for further chemical modifications.

The sulfinate group in 4-(cyanomethyl)benzenesulfinate plays a crucial role in its reactivity and functionality. Sulfinate esters are known for their ability to act as leaving groups in substitution reactions, which makes this compound valuable in organic synthesis. Recent studies have explored the use of sulfinate-containing compounds in the development of advanced materials, such as polymers and coatings, where their reactivity can be harnessed to create tailored properties.

The cyanomethyl substituent adds another layer of functionality to this compound. Cyanomethyl groups are known for their ability to participate in nucleophilic additions and other transformations, making them useful in the synthesis of pharmaceuticals and agrochemicals. In particular, the cyanomethyl group in 4-(cyanomethyl)benzenesulfinate has been studied for its potential role in the development of new drug delivery systems. Researchers have reported that this substituent can enhance the solubility and bioavailability of certain compounds, making it a promising candidate for medicinal chemistry applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 4-(cyanomethyl)benzenesulfinate. Using density functional theory (DFT), scientists have been able to model the molecule's behavior under various reaction conditions. These studies have revealed that the sulfinate group significantly influences the molecule's electron distribution, which can be exploited to design more efficient synthetic pathways.

In terms of synthesis, 4-(cyanomethyl)benzenesulfinate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the reaction of 4-cyanobenzene sulfonic acid with appropriate alkylating agents under controlled conditions. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The application of 4-(cyanomethyl)benzenesulfinate extends beyond traditional chemical synthesis. Recent research has highlighted its potential use in the development of sensors and diagnostic tools. For instance, the compound's ability to undergo specific transformations under certain conditions makes it a candidate for use in biosensors that detect specific analytes. Additionally, its stability under various environmental conditions makes it suitable for use in harsh industrial settings.

In conclusion, 4-(cyanomethyl)benzenesulfinate, with its unique structural features and versatile reactivity, represents a valuable compound in modern chemistry. Its applications span across multiple disciplines, from materials science to medicinal chemistry, and ongoing research continues to uncover new possibilities for its use. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an even greater role in future innovations.